Cas no 72368-50-4 (Benzoic acid,2-(formylamino)-, ethyl ester)

• Product Name: Benzoic acid,2-(formylamino)-, ethyl ester
• CAS No: 72368-50-4
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 549495
• PubChem ID: 577216
• Update Time: 2025-10-17

Benzoic acid,2-(formylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl2-formamidobenzoate
• Benzoic acid,2-(formylamino)-, ethyl ester
• 2-(Formylamino)benzoic acid ethyl ester
• SCHEMBL5525906
• ethyl 2-formamidobenzoate
• CS-0348069
• XOCJRBSNCVFRPR-UHFFFAOYSA-N
• Benzoic acid, 2-(formylamino)-, ethyl ester (9CI)
• 72368-50-4
• AKOS014321920
• EN300-748953
• Ethyl o-formamidobenzoate
• Ethyl 2-(formylamino)benzoate #

• Inchi： 1S/C10H11NO3/c1-2-14-10(13)8-5-3-4-6-9(8)11-7-12/h3-7H,2H2,1H3,(H,11,12)
• InChI Key： XOCJRBSNCVFRPR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1NC=O)=O

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.202

Additional information on Benzoic acid,2-(formylamino)-, ethyl ester

Benzoic acid, 2-(formylamino)-, ethyl ester (CAS No. 72368-50-4): A Comprehensive Overview in Modern Chemical Biology and Medicine

Benzoic acid, 2-(formylamino)-, ethyl ester, identified by its CAS number 72368-50-4, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of potential applications that span from drug development to bioactive molecule synthesis. Its molecular structure, incorporating both a benzoic acid moiety and an ethyl ester group linked to a formylamino substituent, positions it as a versatile intermediate in synthetic chemistry.

The< strong>benzoic acid backbone is well-documented for its antimicrobial and anti-inflammatory properties, making derivatives of this compound valuable in medicinal chemistry. The presence of the< strong>formylamino group introduces reactivity that allows for further functionalization, enabling the design of more complex molecules. The< strong>ethyl ester component not only modifies the solubility profile of the compound but also provides a handle for subsequent chemical transformations.

In recent years, the< strong>benzoic acid, 2-(formylamino)-, ethyl ester has been explored in the context of developing novel therapeutic agents. Its structural framework is conducive to interactions with biological targets, making it a promising candidate for small-molecule drug discovery. Specifically, studies have highlighted its potential in modulating enzymatic pathways associated with inflammatory responses. The< strong>formylamino group’s ability to participate in hydrogen bonding and other non-covalent interactions enhances its binding affinity to specific protein targets.

One of the most intriguing aspects of< strong>CAS No. 72368-50-4 is its role as a precursor in the synthesis of bioactive heterocycles. Researchers have leveraged its reactivity to construct complex scaffolds that mimic natural products with known pharmacological effects. These efforts have led to the identification of several derivatives with enhanced biological activity. For instance, modifications around the< strong>benzoic acid core have yielded compounds with improved selectivity and reduced toxicity profiles.

The< strong>ethyl ester functionality has been particularly useful in optimizing pharmacokinetic properties. By adjusting this moiety, chemists can fine-tune factors such as lipophilicity and metabolic stability, which are critical for drug efficacy and safety. This flexibility has allowed for the development of prodrugs and targeted delivery systems where< strong>CAS No. 72368-50-4 serves as a key structural element.

The intersection of computational chemistry and experimental validation has further propelled the study of< strong>Benzoic acid, 2-(formylamino)-, ethyl ester. Advanced modeling techniques have been employed to predict binding affinities and metabolic pathways, streamlining the drug discovery process. These computational approaches have complemented traditional high-throughput screening methods, providing a more efficient route to identifying promising candidates.

In clinical research settings, derivatives of< strong>CAS No. 72368-50-4 have been investigated for their potential in treating chronic inflammatory diseases. Preliminary studies suggest that certain analogs exhibit significant anti-inflammatory effects by inhibiting key signaling cascades involved in immune responses. The ability to fine-tune molecular structure has allowed researchers to isolate compounds that balance efficacy with minimal off-target effects.

The synthetic methodologies for producing< strong>Benzoic acid, 2-(formylamino)-, ethyl ester have also seen innovation. Modern synthetic routes emphasize green chemistry principles, reducing waste and improving atom economy. These advancements not only enhance sustainability but also make large-scale production more economically viable.

The future prospects for< strong>CAS No. 72368-50-4 are vast, particularly as interdisciplinary collaboration continues to flourish between chemists and biologists. Emerging technologies such as CRISPR-Cas9 gene editing and mRNA therapeutics present new opportunities for integrating this compound into novel treatment strategies.

In summary,< strong>Benzoic acid, 2-(formylamino)-, ethyl ester, with its CAS number 72368-50-4, represents a cornerstone in modern chemical biology and pharmaceutical innovation. Its unique structural attributes and reactivity profile make it an invaluable tool for designing next-generation therapeutics. As research progresses, we can anticipate further breakthroughs that will solidify its importance in addressing complex medical challenges.